Cas no 620604-08-2 (1-(1,5-dimethyl-1H-benzimidazol-2-yl)-Ethanone)

• Product name: 1-(1,5-dimethyl-1H-benzimidazol-2-yl)-Ethanone
• CAS No: 620604-08-2
• MF: C₁₁H₁₂N₂O
• MW: 188.22578
• CID: 1114964
• PubChem ID: 45077832

1-(1,5-dimethyl-1H-benzimidazol-2-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-benzimidazol-2-yl)-Ethanone
• Ethanone, 1-(1,5-dimethyl-1H-benzimidazol-2-yl)- (9CI)
• Ethanone, 1-(1,5-dimethyl-1H-benzimidazol-2-yl)-
• DB-275857
• AKOS012322148
• 620604-08-2

• Inchi： InChI=1S/C11H12N2O/c1-7-4-5-10-9(6-7)12-11(8(2)14)13(10)3/h4-6H,1-3H3
• InChI Key： OKPSOFLNTJPFKF-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N(C(=N2)C(=O)C)C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų